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Compound of Interest

Compound Name: cis-2-tert-Butylcyclohexyl acetate

Cat. No.: B1293820 Get Quote

This technical guide provides a comprehensive overview of cis-2-tert-Butylcyclohexyl
acetate, a significant fragrance ingredient. The document details its chemical identity,

physicochemical properties, synthesis, and analytical protocols, tailored for researchers,

scientists, and professionals in drug development and chemical industries.

Chemical Identity: IUPAC Name and Synonyms
The nomenclature of chemical compounds is critical for unambiguous identification in research

and industry. The International Union of Pure and Applied Chemistry (IUPAC) provides a

systematic method for naming chemical compounds.

The IUPAC name for cis-2-tert-Butylcyclohexyl acetate is [(1S,2S)-2-tert-butylcyclohexyl]

acetate[1]. This name precisely describes the stereochemistry of the molecule, indicating the

cis relationship between the tert-butyl group and the acetate group on the cyclohexane ring.

Other systematic names include (2-tert-butylcyclohexyl) acetate and [(1R,2R)-2-tert-

butylcyclohexyl] acetate.

In addition to its systematic IUPAC name, cis-2-tert-Butylcyclohexyl acetate is known by a

variety of synonyms in commercial and academic contexts. These synonyms are often

historical or trivial names that have persisted in use.

A comprehensive list of synonyms includes:

cis-2-tert-Butylcyclohexyl acetate
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o-tert-Butylcyclohexyl acetate

Verdox

Grumex

2-t-Butylcyclohexyl acetate

2-tert-Butylcyclohexanol acetate

1-Acetoxy-2-tert-butylcyclohexane

2-(1,1-Dimethylethyl)cyclohexanol acetate

Cyclohexanol, 2-(1,1-dimethylethyl)-, acetate, cis-

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is essential for its

application in various formulations and for predicting its behavior in different environments. The

key properties of cis-2-tert-Butylcyclohexyl acetate are summarized in the table below.

Property Value

Molecular Formula C₁₂H₂₂O₂

Molecular Weight 198.30 g/mol [1]

Appearance Colorless liquid or pellets/large crystals[1]

Boiling Point 222.22 °C @ 760.00 mm Hg (estimated)

Flash Point 196.00 °F (90.80 °C) (estimated)

Density 0.941 g/cm³

Vapor Pressure 0.103000 mmHg @ 25.00 °C (estimated)

logP (o/w) 4.057 (estimated)

CAS Number 20298-69-5[1]
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Experimental Protocols
Detailed experimental protocols are fundamental for the replication of scientific findings and for

process development. This section outlines the synthesis and analytical characterization of cis-
2-tert-Butylcyclohexyl acetate.

The synthesis of cis-2-tert-Butylcyclohexyl acetate is typically achieved through a two-step

process: the catalytic hydrogenation of o-tert-butylphenol to produce cis-2-tert-

butylcyclohexanol, followed by the esterification of the alcohol with acetic anhydride.

Step 1: Catalytic Hydrogenation of o-tert-Butylphenol

This step focuses on the stereoselective synthesis of the precursor alcohol, cis-2-tert-

butylcyclohexanol.

Materials:

o-tert-butylphenol

Dehydrated ethanol

Active Raney Nickel catalyst

Procedure:

Dissolve o-tert-butylphenol (95-105g) in dehydrated ethanol (110ml).

Place the solution in a 500ml autoclave along with an active Raney Nickel catalyst (15-

25g).

Carry out the hydrogenation reaction at a temperature of 145-150 °C and a pressure of

55-60 kg/cm ² for 3.5 hours.

After the reaction, cool the mixture to near room temperature.

Filter the reaction mixture to remove the catalyst.

Recover the ethanol by distillation.
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Purify the resulting cis-2-tert-butylcyclohexanol by vacuum distillation.

Step 2: Esterification of cis-2-tert-Butylcyclohexanol

The final product is synthesized by the esterification of the intermediate alcohol.

Materials:

cis-2-tert-butylcyclohexanol (295-305g)

Anhydrous sodium acetate (15-25g)

Acetic anhydride (205-215g)

Procedure:

Combine cis-2-tert-butylcyclohexanol, anhydrous sodium acetate, and acetic anhydride in

a flask.

Heat the mixture under reflux at 145-150 °C for 5 hours using an electric mantle.

After cooling, wash the reactant successively with water, a 2% NaOH solution, and a

saturated common salt solution.

Purify the final product, cis-2-tert-Butylcyclohexyl acetate, by vacuum fractionation to

yield 370-380g.

The purity and identity of the synthesized cis-2-tert-Butylcyclohexyl acetate can be

confirmed using various analytical techniques, with Gas Chromatography-Mass Spectrometry

(GC-MS) being a primary method.

Instrumentation: A standard Gas Chromatograph coupled with a Mass Spectrometer.

Column: A non-polar capillary column is typically used.

Carrier Gas: Helium or Hydrogen.
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Injection: A small volume of the sample, diluted in a suitable solvent like dichloromethane or

ethanol, is injected into the GC.

Temperature Program: An appropriate temperature gradient is applied to the GC oven to

separate the components of the mixture.

Detection: The mass spectrometer detects the eluted compounds, providing a mass

spectrum for each peak which can be compared to a library of known spectra for

identification. The retention time from the gas chromatogram is also a key identifier.

Logical Workflow: Synthesis of cis-2-tert-
Butylcyclohexyl Acetate
The synthesis of cis-2-tert-Butylcyclohexyl acetate follows a logical progression from starting

materials to the final product. This workflow can be visualized to clearly illustrate the sequence

of reactions and the key reagents involved.

Starting Materials

Step 1: Alkylation

Step 2: Hydrogenation Step 3: Esterification Final Product

o-tert-Butylphenol Catalytic Hydrogenation
(Raney Ni, H2, High T & P)

Isobutene Alkylation
(Anhydrous AlCl3)

Phenol

Esterification
(Acetic Anhydride, NaOAc)

cis-2-tert-Butylcyclohexyl
Acetate

Click to download full resolution via product page

A flowchart illustrating the synthetic pathway of cis-2-tert-Butylcyclohexyl acetate.

This diagram outlines the multi-step synthesis process, beginning with the alkylation of phenol

with isobutene to produce the key intermediate, o-tert-butylphenol. This is followed by the
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catalytic hydrogenation to form cis-2-tert-butylcyclohexanol, and finally, the esterification to

yield the target molecule, cis-2-tert-Butylcyclohexyl acetate. Each step highlights the primary

reagents and conditions necessary for the transformation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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